Cas no 2227904-82-5 (rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227904-82-5
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 5992537
• PubChem ID: 165674860
• Update Time: 2025-06-15

rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid
• 2227904-82-5
• EN300-1801396

• Inchi： 1S/C10H9FO3/c11-8-3-1-2-5(9(8)12)6-4-7(6)10(13)14/h1-3,6-7,12H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： NQNZDNYUQDFZPD-NKWVEPMBSA-N
• SMILES： FC1=CC=CC(=C1O)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227904-82-5)

Rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227904-82-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a cyclopropane ring and a fluoro-substituted hydroxyphenyl group, make it a promising candidate for further exploration in drug development.

The cyclopropane moiety in Rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid is known for its strained three-membered ring structure, which can enhance the bioactivity of attached molecules. This structural motif has been widely studied for its potential in modulating enzyme activities and receptor interactions. The fluoro-substituent, on the other hand, is a common feature in many pharmacologically active compounds due to its ability to influence metabolic stability and binding affinity. The combination of these features in this compound suggests a high potential for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The unique structural properties of Rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid have positioned it as a valuable building block in the synthesis of potential drug candidates. For instance, studies have shown that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, and targeting key inflammatory mediators has been a major focus in drug discovery. Preliminary studies have indicated that derivatives of Rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid can interact with specific inflammatory enzymes, potentially leading to the development of novel anti-inflammatory agents. These findings are particularly exciting given the increasing prevalence of chronic inflammatory conditions worldwide.

The synthesis of Rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to access this compound with high purity and yield. Modern synthetic approaches often involve multi-step reactions that require careful optimization to ensure regioselectivity and stereoselectivity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research.

Another area of interest is the pharmacokinetic properties of compounds derived from Rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid. The fluoro-substituent can significantly impact metabolic stability, while the cyclopropane ring can influence solubility and permeability. Understanding these properties is essential for designing drugs that exhibit optimal pharmacokinetic profiles. Computational modeling and experimental studies are often employed to predict and verify these properties before moving into preclinical testing.

In conclusion, Rac-(1R,2R)-2-(3-fluoro-2-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227904-82-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with therapeutic applications. Further research is needed to fully explore its capabilities, but the preliminary findings are highly encouraging. As our understanding of drug design continues to evolve, compounds like this are likely to play an increasingly important role in the development of novel treatments for various diseases.